N-(5-nitroisoquinolin-3-yl)acetamide

• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol
• IUPAC Name: N-(5-nitroisoquinolin-3-yl)acetamide
• InChI: InChI=1S/C11H9N3O3/c1-7(15)13-11-5-9-8(6-12-11)3-2-4-10(9)14(16)17/h2-6H,1H3,(H,12,13,15)
• InChI Key: SMILPCCPWXDDRR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C2C=CC=C(C2=C1)[N+](=O)[O-]

Description

N-(5-nitroisoquinolin-3-yl)acetamide is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(isoquinolin-3-yl)acetamide (3.89 g, 20.9 mmol) in concentrated H2SO4 (40 mL) was cooled to 0° C. and solid potassium nitrate (2.53 g, 25.1 mmol) was added slowly in portions over 10 min. After stiffing for 1 h at 0° C., the reaction mixture was poured over ice (50 g), and neutralized with concentrated NH4OH solution. The resulting yellow solid was collected by vacuum filtration, washed with water, and dried in the vacuum oven at ambient temperature for 48 hours. This material was triturated with 1:1 CH3OH—CH2Cl2, collected by filtration, washed with CH2Cl2, and dried under vacuum. This provided 4.14 g of the title compound as a yellow solid in approximately 60% purity. MS (ESI+) m/z 232 (M+H)+.